Cas no 1170968-06-5 (1-(4-fluorophenyl)-4-methoxy-N-2-(4-sulfamoylphenyl)ethyl-1H-pyrazole-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)-4-methoxy-N-2-(4-sulfamoylphenyl)ethyl-1H-pyrazole-3-carboxamide
• CAS No: 1170968-06-5
• MF: C₁₉H₁₉FN₄O₄S
• MW: 418.441966295242
• CID: 6614421
• PubChem ID: 42109697
• Update Time: 2025-06-12

1-(4-fluorophenyl)-4-methoxy-N-2-(4-sulfamoylphenyl)ethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-methoxy-N-2-(4-sulfamoylphenyl)ethyl-1H-pyrazole-3-carboxamide
• 1-(4-fluorophenyl)-4-methoxy-N-(4-sulfamoylphenethyl)-1H-pyrazole-3-carboxamide
• 1170968-06-5
• F5069-0135
• 1-(4-fluorophenyl)-4-methoxy-N-[2-(4-sulfamoylphenyl)ethyl]-1H-pyrazole-3-carboxamide
• AKOS024494607
• 1-(4-fluorophenyl)-4-methoxy-N-[2-(4-sulfamoylphenyl)ethyl]pyrazole-3-carboxamide
• VU0633125-1

• Inchi： 1S/C19H19FN4O4S/c1-28-17-12-24(15-6-4-14(20)5-7-15)23-18(17)19(25)22-11-10-13-2-8-16(9-3-13)29(21,26)27/h2-9,12H,10-11H2,1H3,(H,22,25)(H2,21,26,27)
• InChI Key： DTMGFKWAEFCEDO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCNC(C1C(=CN(C2C=CC(=CC=2)F)N=1)OC)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 418.11110444g/mol
• Monoisotopic Mass: 418.11110444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-fluorophenyl)-4-methoxy-N-2-(4-sulfamoylphenyl)ethyl-1H-pyrazole-3-carboxamide

Introduction to 1-(4-Fluorophenyl)-4-methoxy-N-2-(4-sulfamoylphenyl)ethyl-1H-pyrazole-3-carboxamide (CAS No. 1170968-06-5)

1-(4-Fluorophenyl)-4-methoxy-N-2-(4-sulfamoylphenyl)ethyl-1H-pyrazole-3-carboxamide (CAS No. 1170968-06-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrazole core, a fluorinated phenyl group, a methoxy substituent, and a sulfamoyl-containing side chain. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyrazole scaffold is a well-known motif in drug discovery, often associated with anti-inflammatory, analgesic, and antipyretic properties. The presence of the fluorinated phenyl group can enhance the lipophilicity and metabolic stability of the molecule, which are crucial for improving its pharmacokinetic properties. The methoxy substituent on the pyrazole ring can modulate the compound's electronic properties, influencing its binding affinity to target proteins. The sulfamoyl-containing side chain adds further complexity and can contribute to the compound's selectivity and potency.

Recent studies have highlighted the potential of 1-(4-fluorophenyl)-4-methoxy-N-2-(4-sulfamoylphenyl)ethyl-1H-pyrazole-3-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. Additionally, preliminary data from clinical trials suggest that it may have applications in treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In the context of cancer research, 1-(4-fluorophenyl)-4-methoxy-N-2-(4-sulfamoylphenyl)ethyl-1H-pyrazole-3-carboxamide has been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This makes it a promising candidate for further development as an anticancer drug.

The pharmacokinetic profile of 1-(4-fluorophenyl)-4-methoxy-N-2-(4-sulfamoylphenyl)ethyl-1H-pyrazole-3-carboxamide has also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring its effectiveness as an oral medication. The compound's high oral bioavailability and low toxicity profile make it suitable for long-term use in chronic conditions.

In terms of safety and toxicity, extensive preclinical studies have been conducted to evaluate the potential adverse effects of 1-(4-fluorophenyl)-4-methoxy-N-2-(4-sulfamoylphenyl)ethyl-1H-pyrazole-3-carboxamide. These studies have shown that it is generally well-tolerated at therapeutic doses, with no significant organ toxicity observed in animal models. However, ongoing clinical trials are necessary to fully assess its safety profile in human subjects.

The synthesis of 1-(4-fluorophenyl)-4-methoxy-N-2-(4-sulfamoylphenyl)ethyl-1H-pyrazole-3-carboxamide involves several steps, including the formation of the pyrazole core through a cyclocondensation reaction and subsequent functionalization to introduce the desired substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization as a pharmaceutical product.

In conclusion, 1-(4-fluorophenyl)-4-methoxy-N-2-(4-sulfamoylphenyl)ethyl-1H-pyrazole-3-carboxamide (CAS No. 1170968-06-5) represents a promising candidate for further development in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive target for drug discovery and development efforts. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.